Cas no 2138003-18-4 (3-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one
• CAS No: 2138003-18-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6294436
• PubChem ID: 165479686
• Update Time: 2025-10-11

3-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one
• 2138003-18-4
• EN300-1110918
• 3-amino-1-[(prop-2-en-1-yloxy)methyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C9H12N2O2/c1-2-6-13-7-11-5-3-4-8(10)9(11)12/h2-5H,1,6-7,10H2
• InChI Key： AUNINSAGCNNXQA-UHFFFAOYSA-N
• SMILES： O(CC=C)CN1C=CC=C(C1=O)N

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.6Ų

Additional information on 3-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 3-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one (CAS No. 2138003-18-4)

The compound 3-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one, identified by its CAS number 2138003-18-4, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an amino group and a propenyloxy methyl moiety, makes it a versatile intermediate for synthesizing bioactive derivatives. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the demand for novel heterocyclic compounds like 3-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one has surged due to their role in developing small-molecule therapeutics. This compound’s pyridinone core is structurally analogous to several FDA-approved drugs, sparking interest in its potential for treating metabolic disorders and inflammatory conditions. Its CAS no. 2138003-18-4 is frequently cited in patent filings, underscoring its industrial relevance.

From a synthetic chemistry perspective, the propenyloxy methyl side chain in 3-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one offers opportunities for further functionalization via click chemistry or cross-coupling reactions. This adaptability aligns with the growing trend of fragment-based drug design, where modular building blocks are prioritized. Laboratories optimizing green chemistry protocols have also investigated this compound due to its compatibility with solvent-free reactions and catalytic transformations.

The compound’s amino group at the 3-position enhances its hydrogen-bonding capacity, a critical feature for molecular recognition in biological systems. Computational studies using AI-driven molecular docking tools suggest high affinity for kinase targets, a hot topic in oncology research. Such insights have propelled CAS 2138003-18-4 into discussions about precision medicine and personalized therapies.

Beyond pharmaceuticals, 3-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one has garnered attention in material science. Its conjugated system could contribute to organic electronics, such as flexible sensors or biodegradable polymers—an area gaining traction amid global sustainability initiatives. Researchers are also examining its photophysical properties for potential use in luminescent materials.

Analytical characterization of CAS no. 2138003-18-4 typically involves HPLC-MS and NMR spectroscopy, with purity thresholds exceeding 98% for most applications. Stability studies indicate optimal storage under inert conditions, reflecting standard practices for nitrogen-containing heterocycles. These protocols are frequently queried in academic forums, highlighting the compound’s technical nuances.

In summary, 3-amino-1-(prop-2-en-1-yloxy)methyl-1,2-dihydropyridin-2-one exemplifies the convergence of medicinal chemistry and advanced materials. Its CAS 2138003-18-4 serves as a pivotal reference for interdisciplinary innovation, addressing contemporary challenges in health and technology. As synthetic methodologies evolve, this compound is poised to remain at the forefront of scientific inquiry.